Cas no 1167056-55-4 (6-(Benzyloxy)-1H-indazol-3-amine)
6-(Benzyloxy)-1H-indazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Benzyloxy)-1H-indazol-3-amine
- 3-Amino-6-(benzyloxy)-1H-indazole
- 3-Ami-6-benzyloxy-1H-indazole
- 3-Amino-6-benzyloxy-1H-indazole
- 6-Benzyloxy-1H-indazol-3-ylamine
- 6-phenylmethoxy-1H-indazol-3-amine
- BCP06784
- RW3720
- 2739AA
- FCH2839914
- OR450010
- AK123382
- SY029978
- BC600082
- AB0070392
- AX8247560
- ST24045041
-
- MDL: MFCD11845613
- Inchi: 1S/C14H13N3O/c15-14-12-7-6-11(8-13(12)16-17-14)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H3,15,16,17)
- InChI Key: ROHXXLOQNTULLE-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC2C(N)=NNC=2C=1
Computed Properties
- Exact Mass: 239.10600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 268
- Topological Polar Surface Area: 63.9
Experimental Properties
- Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 495.2±30.0℃/760mmHg
- Solubility: Almost insoluble (0.05 g/l) (25 º C),
- PSA: 64.66000
- LogP: 2.65420
6-(Benzyloxy)-1H-indazol-3-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(Benzyloxy)-1H-indazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577403-50mg |
3-Amino-6-benzyloxy-1H-indazole |
1167056-55-4 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A577403-100mg |
3-Amino-6-benzyloxy-1H-indazole |
1167056-55-4 | 100mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A577403-500mg |
3-Amino-6-benzyloxy-1H-indazole |
1167056-55-4 | 500mg |
$ 230.00 | 2022-06-08 | ||
| Chemenu | CM149838-5g |
6-Benzyloxy-1H-indazol-3-ylamine |
1167056-55-4 | 95% | 5g |
$427 | 2021-08-05 | |
| Apollo Scientific | OR450010-250mg |
6-(Benzyloxy)-1H-indazol-3-amine |
1167056-55-4 | 250mg |
£88.00 | 2025-02-20 | ||
| Apollo Scientific | OR450010-1g |
6-(Benzyloxy)-1H-indazol-3-amine |
1167056-55-4 | 1g |
£236.00 | 2025-02-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853572-1g |
3-Amino-6-(benzyloxy)-1H-indazole |
1167056-55-4 | 97% | 1g |
¥1,186.20 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A24240-5g |
6-Benzyloxy-1H-indazol-3-ylamine |
1167056-55-4 | 97% | 5g |
¥6009.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A24240-1g |
6-Benzyloxy-1H-indazol-3-ylamine |
1167056-55-4 | 97% | 1g |
¥2129.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A24240-250mg |
6-Benzyloxy-1H-indazol-3-ylamine |
1167056-55-4 | 97% | 250mg |
¥969.0 | 2023-09-09 |
6-(Benzyloxy)-1H-indazol-3-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 6-(Benzyloxy)-1H-indazol-3-amine
Recent Advances in the Study of 6-(Benzyloxy)-1H-indazol-3-amine (CAS: 1167056-55-4) in Chemical Biology and Pharmaceutical Research
The compound 6-(Benzyloxy)-1H-indazol-3-amine (CAS: 1167056-55-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This indazole derivative is being explored for its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase pathways and other critical cellular processes. Recent studies have highlighted its utility in drug discovery, emphasizing its structural versatility and pharmacological potential.
One of the most notable advancements in the study of 6-(Benzyloxy)-1H-indazol-3-amine is its application in the development of kinase inhibitors. Kinases play a pivotal role in signal transduction and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have successfully utilized this compound to design and synthesize novel inhibitors that exhibit high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating the activity of JAK2 kinases, which are critical in myeloproliferative neoplasms.
In addition to its role in kinase inhibition, 6-(Benzyloxy)-1H-indazol-3-amine has shown promise in the field of antimicrobial research. A recent investigation revealed its potential as a scaffold for developing new antibacterial agents, particularly against drug-resistant strains. The compound's ability to interfere with bacterial cell wall synthesis and biofilm formation has been a focal point of these studies, offering a potential avenue for addressing the global challenge of antibiotic resistance.
The synthesis and optimization of 6-(Benzyloxy)-1H-indazol-3-amine have also been areas of active research. Advances in synthetic chemistry have enabled more efficient and scalable production of this compound, facilitating its broader application in drug discovery. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, as reported in a 2022 article in Organic Process Research & Development. These methodological improvements are critical for ensuring the compound's availability for preclinical and clinical studies.
Despite these promising developments, challenges remain in the clinical translation of 6-(Benzyloxy)-1H-indazol-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's demonstrated versatility and efficacy in early-stage research underscore its potential as a valuable tool in the development of next-generation pharmaceuticals.
In conclusion, 6-(Benzyloxy)-1H-indazol-3-amine (CAS: 1167056-55-4) represents a promising candidate in the field of chemical biology and drug discovery. Its applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry highlight its multifaceted utility. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, making it a compound of significant interest for future studies.
1167056-55-4 (6-(Benzyloxy)-1H-indazol-3-amine) Related Products
- 1231250-65-9(5-[(3,5-Difluorobenzyl)oxy]-1H-indazol-3-amine)
- 1394068-70-2(6-Isobutoxy-1H-indazol-3-amine)
- 850364-08-8(4-benzyloxy-2H-indazole)
- 1158765-05-9(N'-[(e)-(2-bromophenyl)methylene]-2-[4-(4-chlorobenzyl)-1-piperaz Inyl]acetohydrazide)
- 1242152-62-0(5-(4-methoxybenzyloxy)-1H-indazol-3-amine)
- 871708-37-1(4-(4-Methylphenoxy)-1H-indazol-3-amine)
- 1242152-57-3(6-(4-Methoxybenzyl)oxy-1H-indazol-3-amine)
- 94860-67-0(5-Benzyloxy-6-methoxy-1H-indazole)
- 548797-57-5(1H-INDAZOL-3-AMINE, 6-(4-METHOXYPHENYL)-)
- 874668-62-9(6-(Benzyloxy)-1H-indazole)